Cas no 83287-04-1 (Benzoic acid, 2-(6,7-dimethoxy-1-isoquinolinyl)-5-methoxy-)

• Product name: Benzoic acid, 2-(6,7-dimethoxy-1-isoquinolinyl)-5-methoxy-
• CAS No: 83287-04-1
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 1807790
• PubChem ID: 71415688

Benzoic acid, 2-(6,7-dimethoxy-1-isoquinolinyl)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(6,7-dimethoxy-1-isoquinolinyl)-5-methoxy-
• 2-(6,7-dimethoxyisoquinolin-1-yl)-5-methoxybenzoic acid
• DTXSID20835098
• 83287-04-1

• Inchi： InChI=1S/C19H17NO5/c1-23-12-4-5-13(15(9-12)19(21)22)18-14-10-17(25-3)16(24-2)8-11(14)6-7-20-18/h4-10H,1-3H3,(H,21,22)
• InChI Key： IVFUIBMLKMCJOL-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)C2=NC=CC3=CC(=C(C=C32)OC)OC)C(=O)O

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.9Ų